1. Home
  2. Product
  3. Reference Standards
  4. β-Sitosterol β-D-Glucuronide
β-Sitosterol β-D-Glucuronide β-Sitosterol β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 126251-01-2
VCID: VC0017771
InChI: InChI=1S/C35H58O7/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(14-16-34(22,5)27(24)15-17-35(25,26)6)41-33-30(38)28(36)29(37)31(42-33)32(39)40/h10,19-21,23-31,33,36-38H,7-9,11-18H2,1-6H3,(H,39,40)/t20-,21-,23?,24+,25-,26+,27+,28+,29+,30-,31+,33-,34+,35-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)C(C)C
Molecular Formula: C35H58O7
Molecular Weight: 590.842

β-Sitosterol β-D-Glucuronide

CAS No.: 126251-01-2

Reference Standards

VCID: VC0017771

Molecular Formula: C35H58O7

Molecular Weight: 590.842

β-Sitosterol β-D-Glucuronide - 126251-01-2

CAS No. 126251-01-2
Product Name β-Sitosterol β-D-Glucuronide
Molecular Formula C35H58O7
Molecular Weight 590.842
IUPAC Name (2S,3S,4S,5R,6R)-6-[[(8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C35H58O7/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(14-16-34(22,5)27(24)15-17-35(25,26)6)41-33-30(38)28(36)29(37)31(42-33)32(39)40/h10,19-21,23-31,33,36-38H,7-9,11-18H2,1-6H3,(H,39,40)/t20-,21-,23?,24+,25-,26+,27+,28+,29+,30-,31+,33-,34+,35-/m1/s1
Standard InChIKey REARGUUVUPUXPW-ILLHSJILSA-N
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C)C(C)C
Synonyms (3β)-Stigmast-5-en-3-yl β-D-Glucopyranosiduronic Acid; Sitosterol 3-O-β-D-glucuronopyranoside; β-Sitosterol 3-O-β-D-Glucuronoside; β-Sitosterol Glucuronoside; β-Sitosteryl Glucuronate;
PubChem Compound 71752209
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19